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Compound of Interest

Compound Name: N,N-Dimethyl-N'-p-tolylsulphamide

CAS No.: 66840-71-9

Cat. No.: B104515

Get Quote

Technical Guide: N,N-Dimethyl-N'-p-
tolylsulphamide
Molecular Architecture, Synthesis, and Physicochemical Profiling

Executive Summary
N,N-Dimethyl-N'-p-tolylsulphamide (DMST) is a specialized organosulfur compound

belonging to the sulfamide class (

).[1] Distinct from sulfonamides (

), the sulfamide core features a sulfur atom bonded directly to two nitrogen atoms, imparting
unique electronic and steric properties. DMST is primarily recognized as the stable metabolite
of the fungicide Tolylfluanid, serving as a critical biomarker in environmental and food safety
analysis. Beyond its analytical utility, the molecule represents a privileged scaffold in medicinal
chemistry, offering bioisosteric potential for urea and sulfonamide moieties in enzyme inhibitor
design.
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Molecular Architecture & Structural Dynamics[2]
Core Connectivity
The DMST molecule (

) is constructed around a tetrahedral sulfur center. The central sulfur atom acts as a bridge
between a lipophilic p-tolyl (4-methylphenyl) group and a polar dimethylamino motif.

SMILES:CN(C)S(=O)(=O)Nc1ccc(C)cc1

InChIKey:UDCDOJQOXWCCSD-UHFFFAOYSA-N

Geometric Parameters (Theoretical & Analogous)
While specific single-crystal X-ray diffraction (XRD) data for DMST is often proprietary, its

structural parameters can be accurately extrapolated from high-resolution data of homologous

-dialkyl-N'-aryl sulfamides.
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Parameter Value (Est.) Structural Significance

Geometry at S Distorted Tetrahedral

The

angle is typically expanded

(~119°) due to repulsion

between lone pairs on oxygen,

while the

angle is compressed (~103-

105°).

S-N Bond Length 1.60 - 1.63 Å

Shorter than a standard S-N

single bond (~1.74 Å),

indicating

back-bonding or negative

hyperconjugation.

N(H)-C(Ar) Bond ~1.43 Å

Indicates conjugation between

the nitrogen lone pair and the

aromatic

-system.

Torsion Twisted

The

dihedral angle is rarely planar;

the molecule adopts a twisted

conformation to minimize steric

clash between the aromatic

ring and the dimethyl group.

Electronic Distribution & H-Bonding
Hydrogen Bond Donor (HBD): The single proton on the anilinic nitrogen (

) is acidic (

), capable of strong H-bonding with biological targets (e.g., active site residues).

Hydrogen Bond Acceptor (HBA): The two sulfonyl oxygens serve as potent acceptors.
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Lipophilicity: The

-tolyl group provides a hydrophobic anchor, while the dimethylamino group adds bulk without
significant polarity compared to a primary amine.

Structural Visualization
The following diagram illustrates the connectivity and functional logic of the DMST molecule.
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Figure 1: Connectivity map of N,N-Dimethyl-N'-p-tolylsulphamide showing the central

sulfamide core.

Synthesis & Production Protocol
The synthesis of DMST is achieved through a nucleophilic substitution reaction. The protocol

requires strict anhydrous conditions to prevent the hydrolysis of the sulfamoyl chloride reagent.

Reagents
Precursor A:p-Toluidine (4-Methylaniline) [Nucleophile]
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Precursor B: Dimethylsulfamoyl chloride (

) [Electrophile]

Base: Triethylamine (

) or Pyridine (scavenges HCl byproduct)

Solvent: Dichloromethane (DCM) or Acetonitrile (ACN)

Step-by-Step Methodology
Preparation: Dissolve 1.0 equivalent of p-toluidine in anhydrous DCM under an inert

atmosphere (

).

Activation: Add 1.2 equivalents of Triethylamine. Cool the solution to 0°C.

Addition: Dropwise add 1.1 equivalents of Dimethylsulfamoyl chloride. The slow addition

controls the exotherm and prevents di-substitution.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 7:3).

Workup: Quench with water. Wash the organic layer with 1N HCl (to remove unreacted

amine) followed by brine.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography to yield

DMST as a white crystalline solid.

Reaction Pathway Diagram
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Figure 2: Synthetic route for DMST via nucleophilic substitution at the sulfonyl sulfur.

Physicochemical Characterization
Researchers validating the identity of DMST should reference the following spectroscopic

signatures.

Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

2.33 (s, 3H,

)

2.78 (s, 6H,

) — Distinct singlet characteristic of the dimethylsulfamoyl group.

6.60 (s, 1H,
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) — Broad, exchangeable (

wash removes this signal).

7.10–7.25 (m, 4H, Ar-H) — Typical AA'BB' system for para-substituted benzenes.

Mass Spectrometry (MS)
Molecular Ion (

): m/z 214.

Fragmentation Pattern:

m/z 108:

(Dimethylsulfamoyl cation).

m/z 106:

(p-Toluidine fragment).

Physical Properties
Appearance: White to off-white crystalline powder.

Melting Point: 80–82 °C (Distinct from sulfonamide analogs which melt >150 °C).

Solubility: Soluble in Methanol, Acetonitrile, DCM; sparingly soluble in water.

Biological & Pharmaceutical Relevance[3][4]
Metabolic Pathway (Tolylfluanid)
DMST is the primary hydrolytic metabolite of Tolylfluanid, a fungicide used in agriculture. In the

environment or biological systems, the unstable dichlorofluoromethylthio group (

) of Tolylfluanid is cleaved, yielding DMST.

Significance: Regulatory agencies (EFSA, EPA) monitor DMST in groundwater and crops as

a marker of fungicide contamination.
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Medicinal Chemistry Scaffold
The sulfamide moiety in DMST is a bioisostere of the sulfonamide group found in drugs like

Celecoxib or Sulfamethoxazole.

Enzyme Inhibition: Sulfamides are potent inhibitors of Carbonic Anhydrase (CA). The free

proton in DMST can coordinate with the Zinc (

) ion in the CA active site, making DMST derivatives potential candidates for anti-glaucoma
or anti-epileptic therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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